Cas no 101077-06-9 (Benzenepropanoic acid, a-cyclopropyl-a-hydroxy-,1-azabicyclo[2.2.2]oct-3-yl ester)
![Benzenepropanoic acid, a-cyclopropyl-a-hydroxy-,1-azabicyclo[2.2.2]oct-3-yl ester structure](https://www.kuujia.com/scimg/cas/101077-06-9x500.png)
101077-06-9 structure
Product name:Benzenepropanoic acid, a-cyclopropyl-a-hydroxy-,1-azabicyclo[2.2.2]oct-3-yl ester
Benzenepropanoic acid, a-cyclopropyl-a-hydroxy-,1-azabicyclo[2.2.2]oct-3-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, a-cyclopropyl-a-hydroxy-,1-azabicyclo[2.2.2]oct-3-yl ester
- 1-azabicyclo[2.2.2]octan-3-yl 2-cyclopropyl-2-hydroxy-3-phenylpropanoate
- 1-Azabicyclo[2.2.2]oct-3-yl 2-cyclopropyl-2-hydroxy-3-phenylpropanoate
- 3-Quinuclidyl benzylcyclopropylglycolate
- AC1L1OF2
- AC1Q622H
- LS-58784
- NCI60_022678
- NSC665691
- NSC-665691
- 101077-06-9
- DTXSID20905927
- alpha-Benzylcyclopropaneglycolic acid 3-quinuclidinyl ester
- CHEMBL1995783
- quinuclidin-3-yl 2-cyclopropyl-2-hydroxy-3-phenyl-propanoate
- CYCLOPROPANEGLYCOLIC ACID, alpha-BENZYL-, 3-QUINUCLIDINYL ESTER
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- Inchi: InChI=1S/C19H25NO3/c21-18(23-17-13-20-10-8-15(17)9-11-20)19(22,16-6-7-16)12-14-4-2-1-3-5-14/h1-5,15-17,22H,6-13H2
- InChI Key: CFCSBBISFREYTC-UHFFFAOYSA-N
- SMILES: O=C(C(C1CC1)(O)CC1=CC=CC=C1)OC1CN2CCC1CC2
Computed Properties
- Exact Mass: 315.18355
- Monoisotopic Mass: 315.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8A^2
- XLogP3: 2.6
Experimental Properties
- Density: 1.23
- Boiling Point: 456.3°Cat760mmHg
- Flash Point: 229.8°C
- Refractive Index: 1.604
- PSA: 49.77
- LogP: 1.94550
Benzenepropanoic acid, a-cyclopropyl-a-hydroxy-,1-azabicyclo[2.2.2]oct-3-yl ester Related Literature
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Wai-Kwok Wong,Hongze Liang,Wai-Yeung Wong,Zongwei Cai,King-Fai Li,Kok-Wai Cheah New J. Chem., 2002,26, 275-278
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Shailesh Nagarkar,Taco Nicolai,Christophe Chassenieux,Ashish Lele Phys. Chem. Chem. Phys., 2010,12, 3834-3844
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A. Martin-Calvo,J. J. Gutiérrez-Sevillano,J. B. Parra,C. O. Ania,S. Calero Phys. Chem. Chem. Phys., 2015,17, 24048-24055
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Jens Antony,Stefan Grimme Phys. Chem. Chem. Phys., 2008,10, 2722-2729
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Jonathan Bould,Simon J. Teat,Mark Thornton-Pett,John D. Kennedy Chem. Commun., 2001, 1788-1789
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